Cas no 1804710-52-8 (4-Methyl-6-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 4-Methyl-6-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1804710-52-8
• MF: C₈H₅F₃N₂O₄
• MW: 250.131512403488
• CID: 4842772
• Update Time: 2025-06-11

4-Methyl-6-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-6-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H5F3N2O4/c1-4-2-6(13(15)16)12-7(5(4)3-14)17-8(9,10)11/h2-3H,1H3
• InChI Key： XFZMJYAFLHXNRL-UHFFFAOYSA-N
• SMILES： FC(OC1C(C=O)=C(C)C=C([N+](=O)[O-])N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 2.4
• Topological Polar Surface Area: 85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 4-Methyl-6-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde

Introduction to 4-Methyl-6-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804710-52-8)

4-Methyl-6-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde, identified by its CAS number 1804710-52-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological potential. The presence of multiple functional groups, including a nitro group, a methyl group, and a trifluoromethoxy group, along with the aldehyde functionality at the third carbon position, makes this molecule a versatile intermediate in synthetic chemistry and drug development.

The nitro group in the molecular structure of 4-Methyl-6-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde plays a crucial role in its reactivity and biological properties. Nitro compounds are well-documented for their ability to interact with various biological targets, including enzymes and receptors, which can modulate physiological processes. In recent years, nitro-containing pyridines have been extensively studied for their potential applications in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The electron-withdrawing nature of the nitro group enhances the electrophilicity of the adjacent carbon atoms, making them susceptible to nucleophilic substitution reactions, which is a key consideration in medicinal chemistry.

The methyl group at the fourth carbon position in the pyridine ring contributes to the overall steric and electronic environment of the molecule. Methyl substituents are often introduced into drug candidates to improve solubility, metabolic stability, and binding affinity to biological targets. In the context of 4-Methyl-6-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde, the methyl group may influence the molecule's interactions with proteins and enzymes, thereby affecting its pharmacokinetic and pharmacodynamic properties.

The trifluoromethoxy group, located at the second carbon position, is another critical functional moiety that significantly influences the compound's behavior. Trifluoromethoxy groups are known for their ability to enhance metabolic stability by resisting oxidation and hydrolysis. Additionally, they can increase lipophilicity, which is often desirable for oral bioavailability. The presence of this group in 4-Methyl-6-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde suggests that it may exhibit improved pharmacokinetic profiles compared to related compounds lacking this substituent.

The aldehyde functionality at the third carbon position provides a reactive site for further chemical modifications. Aldehydes are versatile intermediates that can undergo condensation reactions with various nucleophiles, including amines and hydrazines, to form imines or hydrazones. These derivatives have been explored for their antimicrobial and anti-inflammatory properties. In particular, Schiff base formations involving aldehydes have shown promise in treating neurological disorders and cancer due to their ability to chelate metal ions and modulate enzyme activity.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyridine derivatives due to their broad spectrum of biological activities. The compound 4-Methyl-6-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde has been investigated for its potential role in inhibiting specific enzymes involved in inflammation and cancer progression. For instance, studies have suggested that nitro-pyridines can act as inhibitors of cyclooxygenase (COX) enzymes, which are key mediators of prostaglandin synthesis in inflammatory responses. Additionally, some research indicates that trifluoromethoxy-substituted pyridines may exhibit tyrosine kinase inhibition properties, making them relevant in oncology research.

The synthesis of 4-Methyl-6-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of each functional group must be carefully controlled to avoid unwanted side products. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed oxidation processes have been employed to construct the complex framework of this molecule efficiently.

The pharmacological evaluation of 4-Methyl-6-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit the growth of certain cancer cell lines by interfering with critical signaling pathways involved in cell proliferation and survival. Furthermore, animal models have shown that this compound can modulate inflammatory responses without significant toxicity at therapeutic doses. These findings highlight its potential as a lead compound for further development into an anti-cancer or anti-inflammatory therapeutic agent.

The structural features of 4-Methyl-6-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde make it an attractive scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify optimal analogs with enhanced potency and selectivity. The combination of experimental synthesis with computational modeling provides a powerful approach to accelerate drug discovery efforts.

In conclusion, 4-Methyl-6-nitro-2-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804710-52-8) is a multifunctional compound with significant potential in pharmaceutical research. Its unique structural composition allows for diverse biological activities, making it a valuable intermediate for developing new therapeutic agents targeting inflammation, cancer, and other diseases. As research continues to uncover new applications for this compound, it is likely to remain a focus of interest in both academic and industrial settings.